Cas no 2137775-90-5 (5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride)

5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride is a heterocyclic compound featuring a pyrazole moiety tethered to a tetrahydrofuran carboxylic acid scaffold, with hydrochloride salt formation enhancing its stability and solubility. This structure is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of both pyrazole and carboxylate functional groups allows for further derivatization, making it valuable in drug discovery and development. Its crystalline form ensures consistent purity, while the hydrochloride salt improves handling and storage properties. This compound is particularly useful in the design of protease inhibitors and other therapeutic agents targeting enzyme modulation.

5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride structure

2137775-90-5 structure

Product Name:5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride

CAS No:2137775-90-5

MF:C₉H₁₃ClN₂O₃

MW:232.664121389389

CID:6178463

PubChem ID:165450033

Update Time:2025-05-27

5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride
- EN300-717680
- 2137775-90-5
- Inchi： 1S/C9H12N2O3.ClH/c12-9(13)8-3-2-7(14-8)6-11-5-1-4-10-11;/h1,4-5,7-8H,2-3,6H2,(H,12,13);1H
- InChI Key： YQBHGBBZCRPMMX-UHFFFAOYSA-N
- SMILES： Cl.O1C(C(=O)O)CCC1CN1C=CC=N1

Computed Properties

Exact Mass: 232.0614700g/mol
Monoisotopic Mass: 232.0614700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4Å²

5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-717680-1.0g	5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride	2137775-90-5		1g	$0.0	2023-06-07

5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride Related Literature

1. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride

Recent Advances in the Study of 5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride (CAS: 2137775-90-5)

The compound 5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride (CAS: 2137775-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride exhibits selective binding affinity towards certain enzymes and receptors, making it a candidate for the development of novel therapeutics. Its hydrochloride salt form enhances solubility and bioavailability, which are critical factors for in vivo efficacy.

Recent synthetic methodologies have optimized the production of this compound, ensuring higher yields and purity. Advances in green chemistry have also been applied to reduce the environmental impact of its synthesis. These improvements are crucial for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's potential in treating inflammatory and metabolic disorders. For instance, it has shown inhibitory effects on key inflammatory markers, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its metabolic stability and low toxicity profile make it a viable candidate for further development.

Future research directions include exploring the compound's mechanism of action in greater detail, conducting structure-activity relationship (SAR) studies to optimize its efficacy, and evaluating its potential in combination therapies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-[(1H-pyrazol-1-yl)methyl]oxolane-2-carboxylic acid hydrochloride represents a promising scaffold in medicinal chemistry. Its unique properties and recent advancements in its study underscore its potential as a therapeutic agent. Continued research and development will be essential to fully realize its clinical benefits.